BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 1,3-PBIT
Dihydrobromide Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-PBIT dihydrobromide

Cat. No.: B1663030

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-PBIT dihydrobromide, also known as S,S'-(1,3-Phenylenebis(1,2-
ethanediyl))bisisothiourea dihydrobromide, is a potent and selective inhibitor of inducible nitric
oxide synthase (iINOS).[1][2] Nitric oxide (NO) is a critical signaling molecule synthesized by
three isoforms of nitric oxide synthase (NOS): neuronal NOS (nNOS), endothelial NOS
(eNOS), and inducible NOS (iNOS).[1][2] 1,3-PBIT shows significant selectivity for INOS,
making it a valuable tool for investigating the specific roles of iINOS in various physiological and
pathological processes, including inflammation and blood pressure regulation.[1][2]

This document provides detailed protocols for the preparation of 1,3-PBIT dihydrobromide
stock solutions for research applications.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-PBIT dihydrobromide is presented
below.
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Property Value Reference
CAS Number 200716-66-1 [1]
Molecular Formula C12H18N4S2 « 2HBr [1][3]
Molecular Weight 444.2 g/mol [11[3]
Appearance Crystalline solid [3]

Purity >98% [3]

Inhibitory Activity and Selectivity

1,3-PBIT dihydrobromide exhibits potent inhibition of INOS with significantly lower affinity for
eNOS and nNOS.

Ki (Inhibition

Enzyme Target Constant) Selectivity vs. INOS Reference
Human iNOS 47 nM - [1][2][4]
Human nNOS 0.25 uM 5.3-fold [1112114]
Human eNOS 9 uM 190-fold [1][2]

Note: In whole-cell assays, such as with DLD-1 cells, the inhibitory concentration (ICso) for
human iINOS was found to be 150 uM, which is suggested to be due to poor membrane

permeability.[1][2]

Solubility Data

Proper solubilization is critical for experimental accuracy. The solubility of 1,3-PBIT
dihydrobromide in common laboratory solvents is detailed below.
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Solvent Solubility Notes Reference

High solubility in
Water <100 mg/mL ] [1]
agueous solutions.

While soluble, water is
the preferred solvent
for initial stock
preparation due to its
high solubility. DMSO

can be used if

DMSO Soluble

required by the

experimental setup.

Experimental Protocols: Stock Solution Preparation

This section provides a detailed protocol for preparing aqueous stock solutions of 1,3-PBIT

dihydrobromide.

5.1. Materials

1,3-PBIT dihydrobromide powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Sterile conical tubes or vials

Vortex mixer

Pipettes and sterile filter tips
5.2. Protocol for Preparing a 10 mM Stock Solution

« Aliquot the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of 1,3-PBIT dihydrobromide powder. For example,
weigh 5 mg of the compound.
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o Calculate Solvent Volume: Use the following formula to determine the volume of solvent
needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For a 10 mM (0.010 mol/L) stock from 5 mg (0.005 g) of 1,3-PBIT dihydrobromide (MW =
444.2 g/mol ): Volume (L) = 0.005 g/ (0.010 mol/L * 444.2 g/mol ) = 0.0011256 L = 1.1256
mL

» Dissolution: Add the calculated volume (1.1256 mL) of sterile water to the tube containing the
compound.

e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. The solution should be clear.

 Sterilization (Optional): If required for cell culture applications, sterilize the stock solution by
passing it through a 0.22 um syringe filter into a new sterile tube.

» Storage: Store the stock solution at -20°C for short-term use (1 month) or at -80°C for long-
term storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles by preparing smaller
working aliquots.

5.3. Stock Solution Concentration Table

The following table provides pre-calculated solvent volumes for preparing common stock
concentrations.
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Desired Concentration Mass of 1,3-PBIT Volume of Water to Add
1mM 1mg 2.2512 mL

1mM 5mg 11.2562 mL

5 mM 5 mg 2.2512 mL

5 mM 10 mg 4.5025 mL

10 mM 1mg 0.2251 mL

10 mM 10 mg 2.2512 mL

(Data derived from calculations
based on MW=444.2 g/mol .

[1])

Visualized Workflows and Pathways

6.1. Stock Solution Preparation Workflow
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing 1,3-PBIT dihydrobromide stock solution.

6.2. Simplified INOS Signaling Pathway and Inhibition
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INOS Signaling and Inhibition by 1,3-PBIT
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Caption: Inhibition of the INOS pathway by 1,3-PBIT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1,3-PBIT
Dihydrobromide Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663030#1-3-pbit-dihydrobromide-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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